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Compound of Interest

Compound Name: BNC-210

Cat. No.: B15193116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols regarding the solubility and

stability of BNC-210 when dissolved in Dimethyl Sulfoxide (DMSO). Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

BNC-210, also known as Soclenicant, is a selective negative allosteric modulator of the alpha-

7 nicotinic acetylcholine receptor (α7 nAChR).[1] It is under investigation for the treatment of

anxiety and other neurological disorders.[1] For in vitro studies, BNC-210 is commonly

dissolved in DMSO to prepare stock solutions.[2]

Data Presentation: BNC-210 Solubility in DMSO
The solubility of BNC-210 in DMSO has been reported by various suppliers, with some

variability in the exact values. This variation may be attributed to differences in the purity of

BNC-210, the grade and water content of the DMSO used, and the methodology for solubility

determination. It is recommended to use fresh, anhydrous DMSO for the preparation of BNC-
210 solutions.[3][4] The use of ultrasonic treatment may be necessary to achieve complete

dissolution at higher concentrations.[4][5][6]
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Parameter Value Source

Molecular Weight 317.38 g/mol [5]

Solubility in DMSO 125 mg/mL (393.85 mM) [5][6]

63 mg/mL (198.5 mM) [3][7]

10 mg/mL (23.90 mM) [4]

Note

Ultrasonic treatment may be

required for dissolution. The

hygroscopic nature of DMSO

can reduce solubility.

[3][4][5]

BNC-210 Stability and Storage in DMSO
While specific, long-term stability data for BNC-210 in DMSO is not extensively published,

general best practices for storing small molecules in DMSO should be followed to minimize

degradation. DMSO is hygroscopic and can absorb water from the atmosphere, which can lead

to the degradation of dissolved compounds.

Storage Recommendations for BNC-210 in DMSO:

Temperature Duration Recommendations

-20°C Up to 1 month
Aliquot to avoid repeated

freeze-thaw cycles.

-80°C Up to 6 months

Preferred for longer-term

storage. Aliquot to avoid

repeated freeze-thaw cycles.

To ensure the integrity of your experiments, it is advisable to perform periodic quality control of

your BNC-210 stock solutions, especially if stored for extended periods. A detailed protocol for

assessing stability is provided below.
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Protocol 1: Preparation of BNC-210 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BNC-210 in DMSO.

Materials:

BNC-210 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated analytical balance

Procedure:

Pre-weighing Preparation: Allow the BNC-210 container to equilibrate to room temperature

before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of BNC-210 powder. For example, to

prepare 1 mL of a 10 mM solution, weigh out 3.17 mg of BNC-210 (Molecular Weight =

317.38 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the weighed BNC-210.

Mixing: Vortex the solution for 1-2 minutes to facilitate dissolution.

Sonication (if necessary): If the compound does not fully dissolve, sonicate the solution in a

water bath for 5-10 minutes.

Storage: Aliquot the stock solution into single-use volumes in sterile, tightly sealed tubes.

Store at -20°C for short-term use or -80°C for long-term storage.
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Protocol 2: Assessment of BNC-210 Stability in DMSO
by HPLC
This protocol provides a method to evaluate the stability of BNC-210 in DMSO over time.

Materials:

BNC-210 in DMSO stock solution

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Appropriate HPLC column (e.g., C18)

Mobile phase solvents (e.g., acetonitrile, water with formic acid or other appropriate

modifiers)

Autosampler vials

Procedure:

Initial Analysis (Time 0): Immediately after preparing the BNC-210 stock solution, dilute a

sample to an appropriate concentration for HPLC analysis. Inject the sample and record the

chromatogram. The peak area of BNC-210 at this time point will serve as the baseline (100%

purity).

Storage: Store the aliquoted stock solutions at the desired temperatures (e.g., room

temperature, 4°C, -20°C, -80°C).

Time-Point Analysis: At specified time intervals (e.g., 24 hours, 1 week, 1 month, 3 months),

retrieve an aliquot from each storage condition.

Sample Preparation and Analysis: Thaw the sample, dilute it to the same concentration as

the initial analysis, and analyze by HPLC using the same method.

Data Analysis: Compare the peak area of BNC-210 at each time point to the initial peak

area. The appearance of new peaks may indicate degradation products. Calculate the

percentage of BNC-210 remaining at each time point.
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Caption: Experimental workflow for BNC-210 solubility and stability assessment in DMSO.
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Caption: BNC-210's modulation of the α7 nAChR signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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